4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C9H9ClIN3O
• Molecular Weight: 337.54 g/mol
• IUPAC Name: 4-chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C9H9ClIN3O/c1-15-3-2-6-13-8(10)7-5(11)4-12-9(7)14-6/h4H,2-3H2,1H3,(H,12,13,14)
• InChI Key: ZHUIWRKDAUFYFB-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NC2=C(C(=CN2)I)C(=N1)Cl

Description

4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core with three key substituents:

• 4-Chloro: A halogen group at position 4, common in nucleophilic substitution reactions.
• 2-(2-Methoxyethyl): An ether-containing alkyl chain at position 2, which may enhance solubility compared to hydrophobic groups.

This compound’s molecular formula is approximated as C₉H₁₁ClIN₃O, with a molecular weight of ~339.35 g/mol. Its structural features make it a candidate for medicinal chemistry applications, particularly in kinase inhibition or antiviral research .

Preparation Methods

Core Structure Synthesis

The pyrrolo[2,3-d]pyrimidine scaffold is typically synthesized via cyclization reactions. A common approach involves:

• Step 1 : Condensation of 2-methyl-3,3-dichloroacrylonitrile with trimethyl orthoformate to form 1,1-dichloro-2-cyano-4-methoxy-1,3-butadiene.
• Step 2 : Cyclization with formamidine acetate under basic conditions (e.g., NaOH/MeOH) to yield 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.

This method achieves yields >85% and avoids hazardous reagents like phosphorus oxychloride used in earlier routes.

Iodination at the 5-Position

Introducing iodine at the 5-position is critical for further functionalization. Key methods include:

• Electrophilic iodination : Treating 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with N-iodosuccinimide (NIS) in acetic acid at 80°C.
• Regioselectivity : The 5-position’s electron density favors iodination over the 6-position, as evidenced by analogous compounds (e.g., 4-chloro-5-iodo-2-methyl derivative).

Condition	Yield	Side Products	Source
NIS, AcOH, 80°C	72%	<5% di-iodinated byproducts
I₂, HIO₃, H₂SO₄	68%	Higher di-iodination

Introduction of the 2-Methoxyethyl Group

Alkylation at the 2-position is achieved via nucleophilic substitution:

• Step 1 : Deprotonation of the pyrrolo[2,3-d]pyrimidine core using NaH or K₂CO₃ in anhydrous DMF.
• Step 2 : Reaction with 2-methoxyethyl chloride or bromide at 60–80°C for 6–12 hours.

Alkylating Agent	Base	Solvent	Yield	Purity
2-Methoxyethyl bromide	K₂CO₃	DMF	65%	98%
2-Methoxyethyl chloride	NaH	THF	58%	95%

Optimization Challenges

• Regioselectivity : Competing alkylation at N7 can occur, necessitating protective groups (e.g., SEM) for the pyrrole nitrogen.
• Solvent Effects : Polar aprotic solvents (DMF, THF) improve reaction rates but may require post-reaction purification via column chromatography.
• Scale-Up : Batch processes show consistent yields at 100g scale, but continuous-flow methods remain unexplored.

Alternative Routes

• One-Pot Synthesis : Combining cyclization, iodination, and alkylation in a sequential manner reduces intermediates but risks side reactions.
• Metal-Catalyzed Coupling : Suzuki-Miyaura coupling for introducing aryl groups at the 5-position has been reported for related compounds but remains untested for iodine retention.

Analytical Validation

• Purity : HPLC analysis (C18 column, 254 nm) confirms >97% purity after recrystallization from ethanol/water.
• Structural Confirmation : ¹H/¹³C NMR and HRMS data align with predicted shifts for the methoxyethyl and iodo substituents.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to yield different products.

Coupling Reactions: Suzuki–Miyaura coupling is a notable reaction that can be used to form carbon-carbon bonds with this compound.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium iodide (NaI) and copper(I) chloride (CuCl) are commonly used.

Oxidation and Reduction Reactions: Oxidizing agents like sodium hypochlorite (NaClO) and reducing agents like sodium borohydride (NaBH4) can be employed.

Coupling Reactions: Palladium catalysts and organoboron reagents are typically used in Suzuki–Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various halogenated derivatives, while coupling reactions can produce complex organic molecules with extended carbon chains.

Scientific Research Applications

4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as anticancer and antiviral properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of kinase inhibitors and other therapeutic agents.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain kinases, thereby affecting cell signaling pathways involved in cancer progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Diversity and Positional Effects

The biological and chemical properties of pyrrolo[2,3-d]pyrimidines are highly dependent on substituent type and position. Key comparisons include:

5-(4-Chlorophenyl)-7-(4-methylphenyl)-4-(pyrrolidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine

• Substituents : 5-(4-Cl-Ph), 7-(4-Me-Ph), 4-pyrrolidinyl.
• Molecular Formula : C₂₃H₂₁ClN₄.
• Properties :
  • Crystallizes in a triclinic P1 space group, with two molecules per asymmetric unit .
  • Biologically active, related to nucleosides and antibiotics .

4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic Acid

• Substituents : 4-Cl, 7-Me, 5-COOH.
• Molecular Formula : C₈H₆ClN₃O₂.
• Properties :
  • Carboxylic acid at position 5 improves solubility in aqueous environments .

4-Chloro-5-(difluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine

• Substituents : 4-Cl, 5-CF₂H.
• Molecular Formula : C₇H₄ClF₂N₃.
• Properties :
  • Difluoromethyl group enhances metabolic stability and lipophilicity .
• Contrast : The CF₂H group is less reactive than iodine but offers improved pharmacokinetic profiles.

4-Chloro-7-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine

• Substituents : 4-Cl, 7-(2-methoxyethyl).
• Molecular Formula : C₉H₁₀ClN₃O.
• Properties :
  • Methoxyethyl group at position 7 improves solubility compared to aryl substituents .
• Contrast : Substituent position (7 vs. 2 in the target compound) influences spatial arrangement and binding interactions.

LY231514 (Antifolate Agent)

• Substituents : Complex, including a glutamate moiety.
• Molecular Formula : C₂₀H₂₃N₅O₆.
• Properties :
  • Inhibits thymidylate synthase (TS), dihydrofolate reductase (DHFR), and glycinamide ribonucleotide formyltransferase (GARFT) via polyglutamation .
• Contrast : The target compound lacks a polyglutamatable tail, suggesting different mechanisms of action.

Physical and Chemical Properties

Compound	Molecular Weight (g/mol)	Solubility	Reactivity Hotspots
Target Compound	~339.35	Moderate (ether)	C4 (Cl), C5 (I)
4-Chloro-7-Me-5-COOH	211.61	High (carboxylic acid)	C4 (Cl), C5 (COOH)
4-Chloro-5-CF₂H	203.58	Low (lipophilic)	C4 (Cl)

Research Findings and Implications

• Reactivity : The target compound’s iodo group at position 5 is a superior leaving group compared to chlorine, enabling efficient cross-coupling reactions .
• Biological Potential: Structural analogs like LY231514 demonstrate that polyglutamation can amplify enzyme inhibition, suggesting that modifying the target compound’s substituents may unlock similar multi-target effects .

Biological Activity

4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound belonging to the pyrrolopyrimidine family. Its unique chemical structure, featuring both chlorine and iodine substituents along with a methoxyethyl group, positions it as an intriguing candidate for various biological applications, particularly in cancer therapy and other therapeutic areas.

The molecular formula of 4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine is $C_9H_9ClIN_3O$, with a molecular weight of 337.54 g/mol. The compound can be represented by the following structural formula:

Property	Value
Molecular Formula	C9H9ClIN3O
Molecular Weight	337.54 g/mol
IUPAC Name	4-chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine
InChI Key	ZHUIWRKDAUFYFB-UHFFFAOYSA-N
Canonical SMILES	COCCC1=NC2=C(C(=CN2)I)C(=N1)Cl

Anticancer Properties

Recent studies have highlighted the potential of pyrrolopyrimidine derivatives, including 4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine, as promising anticancer agents. The compound has been evaluated for its cytotoxic effects against various cancer cell lines.

• Cytotoxicity Testing :
  • The compound exhibited significant cytotoxicity with IC50 values reported in the range of 29 to 59 µM against different cancer cell lines, including HepG2 and MCF-7 cells .
  • In comparative studies, it demonstrated enhanced activity against key targets such as EGFR and CDK2, making it a potential multi-targeted kinase inhibitor .

The mechanism by which 4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine exerts its biological effects involves:

• Induction of apoptosis : The compound has been shown to increase pro-apoptotic proteins (caspase-3 and Bax) while downregulating anti-apoptotic proteins like Bcl-2 .
• Cell Cycle Arrest : It disrupts the cell cycle progression in cancer cells, contributing to its cytotoxic effects .

Comparative Analysis with Similar Compounds

The biological activity of this compound can be contrasted with other derivatives in the pyrrolopyrimidine class:

Compound	IC50 (µM)	Mechanism of Action
4-Chloro-5-iodo-2-(2-methoxyethyl)	29 - 59	Induces apoptosis and cell cycle arrest
5-Iodo derivative without chlorine	Higher	Lacks enhanced interaction due to missing chlorine
Unsubstituted phenyl derivative	Moderate	Less effective due to structural differences

Case Studies

• Study on HepG2 Cells : A study demonstrated that treatment with the compound led to a significant reduction in cell viability and marked apoptosis induction .
• Multi-target Kinase Inhibition : Another research highlighted its capability to inhibit multiple kinases involved in tumor growth, showing IC50 values comparable to established drugs like sunitinib .

Future Directions

The promising biological activities of 4-Chloro-5-iodo-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine warrant further investigation into:

• In vivo studies : To evaluate efficacy in animal models.
• Optimization of structure : To enhance selectivity and reduce potential side effects.